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Compound of Interest

Compound Name:
2-Chloro-6-ethoxy-4-formylphenyl

acetate

CAS No.: 634168-17-5

Cat. No.: B1607428

Get Quote

CAS Number: 634168-17-5 Primary Application: Advanced Organic Synthesis, Medicinal

Chemistry Scaffolds (Aldehyde-based Therapeutics)[1]

Executive Technical Summary
2-Chloro-6-ethoxy-4-formylphenyl acetate (CAS 634168-17-5) is a highly functionalized

aromatic building block characterized by a dense substitution pattern on the benzene ring. It

serves as a protected "masked phenol" derivative of 3-chloro-5-ethoxy-4-hydroxybenzaldehyde

(CAS 70842-33-0).

This compound is of significant interest in drug discovery, particularly in the development of

hemoglobin modulators and Schiff base-forming agents. The presence of the aldehyde moiety

allows for covalent binding to amine residues (e.g., N-terminal valine in hemoglobin), a

mechanism central to the efficacy of antisickling agents like Voxelotor. The acetate group acts

as a protecting group for the phenol, enhancing lipophilicity and stability during intermediate

processing, while the chloro and ethoxy substituents provide steric and electronic tuning

essential for Structure-Activity Relationship (SAR) optimization.
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Physicochemical Profile[2][3][4][5][6][7][8]
Property Specification

CAS Number 634168-17-5

Parent Phenol CAS
70842-33-0 (3-Chloro-5-ethoxy-4-

hydroxybenzaldehyde)

Molecular Formula C₁₁H₁₁ClO₄

Molecular Weight 242.66 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in water

Reactive Moieties
Aryl Aldehyde (C4), Aryl Acetate (C1), Aryl

Chloride (C2)

Structural Logic & Synthetic Utility
The utility of CAS 634168-17-5 lies in its "push-pull" electronic structure and orthogonal

reactivity.

Electronic Tuning
Formyl Group (C4): An electron-withdrawing group (EWG) that activates the ring for

nucleophilic attack, though its primary role is Schiff base formation.

Ethoxy Group (C6): A strong electron-donating group (EDG) by resonance. It increases

electron density, counteracting the EWG effect of the aldehyde and modulating the pKa of

the phenol (once deprotected).

Chlorine Atom (C2): Provides lipophilic bulk and weak electron withdrawal. In medicinal

chemistry, this halogen often fills hydrophobic pockets in protein targets (e.g., hemoglobin

allosteric sites).

The Acetate "Mask"
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The acetate ester at C1 is not merely a structural feature but a strategic synthetic handle.

Protection: It prevents the phenolic hydroxyl from interfering during reactions targeting the

aldehyde (e.g., specific oxidations or Wittig reactions).

Purification: The acetylated form often crystallizes more readily than the free phenol, allowing

for higher purity isolation.

Activation: In some pathways, the acetate serves as a leaving group or a precursor to

generate a phenolate in situ under mild basic conditions.

Synthetic Pathway & Protocol
The synthesis typically proceeds from Ethylvanillin (3-ethoxy-4-hydroxybenzaldehyde), a

commercially available starting material. The workflow involves regioselective chlorination

followed by acetylation.

Synthesis Diagram (DOT)

Ethylvanillin
(3-Ethoxy-4-hydroxybenzaldehyde)

Step 1: Chlorination
(NCS or SO2Cl2)

3-Chloro-5-ethoxy-4-hydroxybenzaldehyde
(CAS 70842-33-0)

Step 2: Acetylation
(Ac2O / Pyridine)

2-Chloro-6-ethoxy-4-formylphenyl acetate
(CAS 634168-17-5)

Click to download full resolution via product page

Caption: Synthetic route from Ethylvanillin to the target Acetate via regioselective chlorination.

Detailed Experimental Protocol
Note: This protocol describes the acetylation of the parent phenol (Intermediate).

Reagents:

3-Chloro-5-ethoxy-4-hydroxybenzaldehyde (1.0 eq)

Acetic Anhydride (1.5 eq)

Pyridine (2.0 eq) or Triethylamine (2.5 eq)
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Dichloromethane (DCM) [Solvent]

DMAP (4-Dimethylaminopyridine) [Catalyst, 0.05 eq]

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g

(approx. 50 mmol) of 3-chloro-5-ethoxy-4-hydroxybenzaldehyde in 100 mL of anhydrous

DCM.

Base Addition: Cool the solution to 0°C in an ice bath. Add Pyridine (or Triethylamine)

dropwise to prevent exotherms. Add catalytic DMAP.

Acetylation: Add Acetic Anhydride dropwise over 15 minutes.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for

2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3) until the starting phenol spot disappears.

Quench: Quench the reaction by adding 50 mL of saturated NaHCO₃ solution. Stir vigorously

for 10 minutes to hydrolyze excess anhydride.

Extraction: Separate the organic layer. Extract the aqueous layer once with 30 mL DCM.

Combine organic layers.

Wash: Wash combined organics with 1M HCl (to remove pyridine), followed by Brine.

Drying & Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purification: Recrystallize the crude solid from Ethanol/Hexane or purify via flash column

chromatography to yield 2-Chloro-6-ethoxy-4-formylphenyl acetate.

Analytical Characterization (QC)
To ensure scientific integrity, the identity of CAS 634168-17-5 must be validated using the

following spectral markers.
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Technique Diagnostic Signal Interpretation

¹H NMR (CDCl₃) δ 9.8–9.9 ppm (s, 1H)
Aldehyde proton (-CHO).

Confirming oxidation state.

δ 2.3–2.4 ppm (s, 3H)

Acetate methyl (-COCH₃).

Diagnostic for successful

protection.

δ 7.3–7.6 ppm (m, 2H)
Aromatic protons. Pattern

confirms 1,2,3,5-substitution.

δ 4.1 ppm (q), 1.4 ppm (t) Ethoxy group (-OCH₂CH₃).

IR Spectroscopy 1760–1770 cm⁻¹

Ester Carbonyl (C=O). Higher

freq than aldehyde due to

phenol ester nature.

1690–1700 cm⁻¹ Aldehyde Carbonyl (C=O).

HPLC Retention Time

Shifted later (more

hydrophobic) compared to

parent phenol.

Application in Drug Development
Hemoglobin Modulation Logic
Aldehyde-bearing aromatics are critical in treating Sickle Cell Disease (SCD). They function by

forming a reversible Schiff base with the N-terminal valine of the hemoglobin alpha-chain.

Mechanism: The aldehyde (C4) condenses with the amine to form an imine.

Role of CAS 634168-17-5: This molecule allows researchers to explore the impact of the

Chloro and Ethoxy substituents on the stability of that Schiff base.

The Acetate is removed in vivo (by esterases) or in vitro (by hydrolysis) to reveal the active

phenol.
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The Phenol then participates in hydrogen bonding within the hemoglobin pocket,

stabilizing the oxygenated state (R-state) of hemoglobin.

Metabolic Pathway Diagram

Acetate Precursor
(CAS 634168-17-5)

Active Phenol
(CAS 70842-33-0)

Activation
Esterase / Hydrolysis Hb-Schiff Base Complex

(Therapeutic Effect)
+ Hb (-H2O)

Hemoglobin (Hb)
N-term Valine

Click to download full resolution via product page

Caption: Bio-activation of the acetate scaffold to the active hemoglobin-binding phenol.

Safety & Handling (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Handle in a fume hood. Avoid dust formation. The compound hydrolyzes slowly in

moist air; store under inert atmosphere (Argon/Nitrogen) at 2–8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Formyl-2-methoxyphenyl acetate (881-68-5) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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